Cas no 1337991-84-0 (4-(propan-2-yl)pyridin-3-amine)

• Product Name: 4-(propan-2-yl)pyridin-3-amine
• CAS No: 1337991-84-0
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD22071263
• CID: 4695406
• PubChem ID: 20689426
• Update Time: 2025-07-17

4-(propan-2-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 4-(1-methylethyl)-
• 4-(propan-2-yl)pyridin-3-amine
• GS2515
• AKOS019067587
• 4-isopropylpyridin-3-amine
• 4-propan-2-ylpyridin-3-amine
• CS-0370256
• EN300-311374
• F83817
• SCHEMBL6910978
• 1337991-84-0

• MDL： MFCD22071263
• Inchi： 1S/C8H12N2/c1-6(2)7-3-4-10-5-8(7)9/h3-6H,9H2,1-2H3
• InChI Key： OJHNYMRENKHHMZ-UHFFFAOYSA-N
• SMILES： NC1C=NC=CC=1C(C)C

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.3

Additional information on 4-(propan-2-yl)pyridin-3-amine

Introduction to 4-(propan-2-yl)pyridin-3-amine (CAS No. 1337991-84-0)

4-(propan-2-yl)pyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1337991-84-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This pyridine derivative features a propyl substituent at the 4-position and an amine group at the 3-position, making it a versatile building block for various chemical applications. The compound's unique structural attributes have garnered attention in recent years due to its potential in drug discovery and material science.

The structure of 4-(propan-2-yl)pyridin-3-amine encompasses a six-membered aromatic ring fused with a nitrogen atom, which is a hallmark of the pyridine class. The presence of the propyl group at the 4-position introduces steric and electronic influences that can modulate the compound's reactivity and binding properties. The amine functionality at the 3-position further enhances its utility as a precursor in synthesizing more complex molecules, particularly in medicinal chemistry.

In recent years, 4-(propan-2-yl)pyridin-3-amine has been explored for its pharmacological potential. Its derivatives have been investigated for their roles in modulating biological pathways, particularly those involving G-protein coupled receptors (GPCRs) and enzyme inhibition. The pyridine core is a common motif in many bioactive molecules, and modifications at the 3- and 4-positions can significantly alter pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of 4-(propan-2-yl)pyridin-3-amine is its role as an intermediate in synthesizing more intricate pharmacophores. Researchers have leveraged this compound to develop novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and infectious diseases. The flexibility of its structure allows for facile functionalization, enabling chemists to tailor properties such as solubility, metabolic stability, and target specificity.

The synthesis of 4-(propan-2-yl)pyridin-3-amine typically involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and cross-coupling techniques such as Suzuki or Buchwald-Hartwig couplings. These methods highlight the compound's adaptability in synthetic chemistry and its accessibility for large-scale production.

Recent advancements in computational chemistry have further enhanced the utility of 4-(propan-2-yl)pyridin-3-amine. Molecular modeling studies have been conducted to predict binding affinities and interactions with biological targets, providing insights into potential drug candidates. These simulations aid in rational drug design by identifying key structural features that enhance efficacy and reduce off-target effects.

The pharmacological evaluation of 4-(propan-2-yl)pyridin-3-amine derivatives has revealed promising results in preclinical studies. Some analogs have demonstrated potent activity against disease-causing pathogens and have shown favorable safety profiles in animal models. These findings underscore the importance of this compound as a scaffold for developing next-generation therapeutics.

In addition to pharmaceutical applications, 4-(propan-2-yl)pyridin-3-amines have found utility in material science. Their ability to form coordination complexes with metal ions makes them valuable in designing catalysts and functional materials. Such applications are particularly relevant in green chemistry initiatives, where efficient catalytic systems are needed to minimize environmental impact.

The analytical characterization of 4-(propan-2-yI)pyridin--3-aminc is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and purity. These analytical methods ensure that researchers can reliably utilize the compound in subsequent synthetic or biological studies.

Future directions for research on 4-(propan--2-yI)-pyrdiine--3-aminc include exploring its role in drug delivery systems and nanotechnology applications. The compound's structural features make it an attractive candidate for developing targeted therapies that can overcome biological barriers such as the blood-brain barrier or enhance cellular uptake efficiency.

In conclusion,4-(propan--2-yI)-pyrdiine--3-aminc (CAS No.1337991--84--0) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features, synthetic accessibility,and demonstrated biological activity make it a valuable asset for researchers working on innovative solutions to global health challenges.